Cas no 922062-66-6 (5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide)
5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide
- 922062-66-6
- F2277-0175
- AKOS024635681
- 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-methoxybenzenesulfonamide
- 5-chloro-N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-2-methoxybenzenesulfonamide
-
- Inchi: 1S/C18H19ClN2O5S/c1-3-21-8-9-26-15-7-5-13(11-14(15)18(21)22)20-27(23,24)17-10-12(19)4-6-16(17)25-2/h4-7,10-11,20H,3,8-9H2,1-2H3
- InChI Key: WZWSZYRBVZTOPJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)S(NC1C=CC2=C(C=1)C(N(CC)CCO2)=O)(=O)=O)OC
Computed Properties
- Exact Mass: 410.0703206g/mol
- Monoisotopic Mass: 410.0703206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 626
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 93.3Ų
5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2277-0175-2μmol |
5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide |
922062-66-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2277-0175-5μmol |
5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide |
922062-66-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2277-0175-10μmol |
5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide |
922062-66-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2277-0175-20μmol |
5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide |
922062-66-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2277-0175-1mg |
5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide |
922062-66-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2277-0175-2mg |
5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide |
922062-66-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2277-0175-3mg |
5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide |
922062-66-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2277-0175-4mg |
5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide |
922062-66-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2277-0175-5mg |
5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide |
922062-66-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2277-0175-10mg |
5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide |
922062-66-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide
Comprehensive Analysis of 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide (CAS No. 922062-66-6)
The compound 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide, identified by its CAS No. 922062-66-6, is a sophisticated sulfonamide derivative with significant potential in pharmaceutical research. This molecule features a unique benzoxazepine core, which is increasingly recognized for its role in modulating biological pathways. Researchers are particularly interested in its sulfonamide moiety, a functional group known for its versatility in drug design, especially in targeting enzymes and receptors involved in inflammation and metabolic disorders.
In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for more precise therapeutics. The structural complexity of 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide positions it as a candidate for exploring allosteric modulation—a hot topic in drug discovery. Allosteric modulators offer advantages over traditional orthosteric drugs, such as reduced side effects and higher specificity, making this compound a subject of intense study.
The benzoxazepine scaffold, a key component of this molecule, has been linked to activity in central nervous system (CNS) disorders, a field where unmet medical needs remain high. With growing interest in neurotherapeutics, researchers are investigating whether this compound could address targets like G-protein-coupled receptors (GPCRs) or kinases, which are critical in neurodegenerative diseases. Its methoxy and chloro substituents further enhance its binding affinity, a feature often searched for in structure-activity relationship (SAR) studies.
From a synthetic chemistry perspective, the CAS No. 922062-66-6 compound presents challenges and opportunities. Its tetrahydro-1,4-benzoxazepin ring system requires innovative strategies for efficient synthesis, a topic frequently queried in organic chemistry forums. Optimizing yield and purity while minimizing byproducts is a common hurdle, and recent advancements in flow chemistry or catalysis may offer solutions. These techniques align with the broader trend toward green chemistry, another high-interest area among scientists.
Beyond its potential therapeutic applications, 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide is also a valuable tool for chemical biology studies. Its ability to interact with specific proteins makes it useful for proteomics and target identification, key terms often associated with drug repurposing efforts. As the pharmaceutical industry shifts toward precision medicine, compounds like this could play pivotal roles in personalized treatment strategies.
In summary, CAS No. 922062-66-6 represents a compelling case study at the intersection of medicinal chemistry and biotechnology. Its multifaceted applications—from CNS drug development to chemical probes—highlight its relevance in contemporary research. For scientists and investors alike, understanding its mechanisms and synthetic routes is critical, as these insights could unlock new avenues in therapeutic innovation.
922062-66-6 (5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)